1-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-3-(2-bicyclo[2.2.1]heptanylmethoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C23H34N2O4.2ClH/c26-21(15-27-14-20-10-17-1-3-19(20)9-17)13-25-7-5-24(6-8-25)12-18-2-4-22-23(11-18)29-16-28-22;;/h2,4,11,17,19-21,26H,1,3,5-10,12-16H2;2*1H
• InChI Key: FUNQNQTTYWGIFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2COCC(CN3CCN(CC3)CC4=CC5=C(C=C4)OCO5)O.Cl.Cl
• Molecular Formula: C23H36Cl2N2O4
• Molecular Weight: 475.4 g/mol

Description

1-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C23H36Cl2N2O4 and its molecular weight is 475.45. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)propan-2-ol dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)propan-2-ol dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Heterocyclic compounds containing elements of the query compound's structure have been synthesized and evaluated for their anticancer activities. For instance, a heterocyclic compound designed using piperazine as a starting material demonstrated significant in vitro anticancer activities against human bone cancer cell lines. This research highlights the potential of piperazine derivatives in the development of new anticancer agents (Lv et al., 2019).

Antimicrobial Activities

Research on piperazine derivatives also extends to antimicrobial applications. Novel triazole derivatives, including those with piperazine moieties, have been synthesized and shown to possess good or moderate activities against test microorganisms. This suggests the role of such structures in developing new antimicrobial agents (Bektaş et al., 2007).

Drug Development Intermediates

Compounds featuring benzodioxole and piperazine units serve as critical intermediates in pharmaceutical synthesis. An organotin(IV) derivative incorporating a benzodioxolylmethylpiperazine motif has shown significant antibacterial, antifungal, and cytotoxic activities. This research underscores the importance of such compounds in synthesizing drugs with potential therapeutic applications (Shaheen et al., 2018).